tert-butyl N-[2-(3-formylphenoxy)ethyl]carbamate

• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• IUPAC Name: tert-butyl N-[2-(3-formylphenoxy)ethyl]carbamate
• InChI: InChI=1S/C14H19NO4/c1-14(2,3)19-13(17)15-7-8-18-12-6-4-5-11(9-12)10-16/h4-6,9-10H,7-8H2,1-3H3,(H,15,17)
• InChI Key: GFUFNPGFNZGMSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOC1=CC=CC(=C1)C=O

Description

Tert-butyl N-[2-(3-formylphenoxy)ethyl]carbamate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisopropylazodicarboxylate (2.0 mL, 10 mmol) was added to a solution of 3-hydroxybenzaldehyde (1.23 g, 10 mmol), 2-(t-butyloxycarbonylamino) ethanol (1.6 g, 10 mmol), and triphenylphosphine 2.7 g, 10 mmol) with stirring in dry THF (50 mL) in an ice bath. After allowing the reaction mixture to warm to room temperature overnight, the solvent was evaporated under vacuum. The mixture was diluted with EtOAc (300 mL) and extracted with 1M NaOH (20 mL), water (2×20 mL), and brine (10 mL). After drying (MgSO4), and evaporation, the product was purified by chromatography on silica gel, eluting with 0% to 50% EtOAc in hexane. Evaporation of solvent yielded a pale yellow viscous oil (1.6 g), which was only about 80% pure. 1H NMR(300 MHz, CDCl3): major component 9.97 (s, 1H), 7.48-7.13 (m, 4H), 4.97 (br, 1H), 4.09-4.05 (m, 2H), 3.58-3.53 (m, 2H), 1.45 (s, 9H). IR(neat): cm-1 3353 (s, br), 1694 (s). MS(NH3): 283 (base, M+NH4).